1-(benzo[d]thiazole-2-carbonyl)-N-(thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(1,3-benzothiazole-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H16N4O2S2/c22-14(20-17-18-7-10-24-17)11-5-8-21(9-6-11)16(23)15-19-12-3-1-2-4-13(12)25-15/h1-4,7,10-11H,5-6,8-9H2,(H,18,20,22)
• InChI Key: YYFRXJVZQZCPIT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC=CS2)C(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H16N4O2S2
• Molecular Weight: 372.5 g/mol

Description

Benzo[d]imidazo[2,1-b]thiazole and imidazo[2,1-b]thiazole carboxamide derivatives are important in the search for new anti-mycobacterial agents. They have been designed, synthesized, and evaluated for in vitro antitubercular activity.

Synthesis Analysis

These compounds were synthesized in combination with piperazine and various 1,2,3 triazoles. A highly efficient unprecedented catalyst-free microwave-assisted procedure was developed for synthesizing these compounds.

Molecular Structure Analysis

The synthesized derivatives were characterized by 1H NMR, 13C NMR, HPLC, and MS spectral analysis.

Chemical Reactions Analysis

The transformation provided rapid access to functionalized benzo[d]imidazo[2,1-b]thiazoles from 2-aminobenzothiazole and N-alkylated 2-aminobenzo[d]oxazole from 2-aminobenzoxazole scaffolds under mild transition-metal-free conditions.

Physical And Chemical Properties Analysis

All the synthesized materials were characterized by NMR (1H and 13C) spectra, high-resolution mass spectra, and elemental analysis, and they showed good thermal stability and electrochemical stability.

Mechanism of Action

Molecular docking and dynamics studies were carried out for the most active compounds in order to understand the putative binding pattern, as well as the stability of the protein–ligand complex, against the selected target Pantothenate synthetase of Mycobacterium tuberculosis.

Safety and Hazards

The most active benzo[d]imidazo[2,1-b]thiazole derivative displayed IC90 of 7.05 μM and IC50 of 2.32 μM against Mycobacterium tuberculosis H37Ra, while no acute cellular toxicity was observed (>128 μM) towards the MRC-5 lung fibroblast cell line.

Future Directions

The extraordinarily satisfying properties of the benzo[d]imidazo[2,1-b]thiazole- and benzo[d]oxazole-related drugs have motivated organic chemists to set out to synthesize, using simple methodologies, a great number of novel chemotherapeutic agents. The development of new antimicrobial agents is needed to face the global emergency of antibiotic resistance.